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Compound of Interest

Compound Name: Cyclobutane malonyl peroxide

CAS No.: 34867-87-3

Cat. No.: B1488090

Get Quote

Executive Safety Assessment
Cyclobutane Malonoyl Peroxide (CMP) is a cyclic diacyl peroxide derived from cyclobutane-

1,1-dicarboxylic acid. It is primarily used as a reagent for the syn-dihydroxylation of alkenes.

Hazard Classification:High-Energy Material (HEM) / Explosive

Risk Factors: CMP combines the inherent instability of the peroxide (-O-O-) bond (approx.

30-40 kcal/mol dissociation energy) with the ring strain of the cyclobutane moiety (~26

kcal/mol).

Decomposition: Thermal or shock-induced decomposition releases carbon dioxide (CO₂) and

excited-state ketones (chemiluminescence), often violently.

Critical Directive:Do not isolate CMP as a dry solid on a scale larger than 100 mg. Whenever

possible, keep the compound in solution or as a wet slurry.

Immediate Operational Protocols
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A. Personal Protective Equipment (PPE) & Engineering
Controls[1]

Shielding: All manipulations involving >50 mg of CMP must occur behind a blast shield or a

sash lowered to the operating height.

Hand Protection: Double-gloving (Nitrile/Neoprene) is mandatory.

Tools: Use only Teflon, wood, or ceramic spatulas. Never use metal spatulas; friction against

the crystal lattice can initiate detonation.

Glassware: Use only perfect glassware. Scratched flasks provide nucleation sites for rapid

decomposition.

B. Storage (Temporary Only)
Do not store CMP long-term. Synthesize fresh and use immediately.

If storage is unavoidable for <24 hours:

Store as a solution in a non-oxidizable solvent (e.g., CH₂Cl₂ or EtOAc).

Temperature: -20°C (Explosion-proof freezer).

Container: Loosely capped Teflon or polyethylene container (to vent CO₂ evolution). Do

not use ground glass joints (friction hazard).

Chemical Neutralization & Disposal Procedures
The only safe disposal method for CMP is chemical reduction followed by disposal as

hazardous chemical waste. Incineration is only acceptable if the material is diluted to <1%

active oxygen content, but chemical quenching is preferred for laboratory scales.

The "Kill Solution" (Acidified Ferrous Sulfate)
This is the industry-standard reducing agent for diacyl peroxides. The Fe(II) reduces the

peroxide bond to alcohols/acids while oxidizing to Fe(III).
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Preparation of Quenching Reagent (1 Liter):

Component Quantity Function

| Ferrous Sulfate Heptahydrate (

) | 60 g | Reducing Agent | | Concentrated Sulfuric Acid (

) | 6 mL | Catalyst / Solubilizer | | Deionized Water | 110 mL | Solvent | | Water (Dilution) | Fill to
1 L | Bulk Solvent |[1]

Scenario A: Disposal of Reaction Mixtures (Solutions)
Applicable for: Reaction byproducts, filtrates, and unused stock solutions.

Dilution: Ensure the peroxide solution is dilute (<5% wt/vol). If the solvent is immiscible with

water (e.g., Dichloromethane), add a phase-transfer catalyst (e.g., polyethylene glycol) or

use vigorous stirring.

Addition: Slowly add the peroxide solution to the stirring Acidified Ferrous Sulfate solution at

a ratio of 2:1 (Quench:Waste).

Note: The reaction is exothermic.[2][3] Monitor temperature.

Observation: The solution should turn from pale green to orange/brown (indicating oxidation

to Fe³⁺).

Verification: Test a small aliquot with starch-iodide paper.

Dark Blue/Purple: Peroxide still present

Add more FeSO₄.

White/Colorless: Peroxide destroyed.

Disposal: The resulting mixture contains iron salts and organic solvent. Label as "Acidic

Organic Waste with Heavy Metals."
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Scenario B: Disposal of Isolated Solids (High Hazard)
Applicable for: Old vials, crystallized residue, or filter cakes.

Do NOT scrape. If solid CMP is stuck to a flask, do not attempt to scrape it off.

Dissolution: Add a compatible solvent (Dichloromethane or Ethyl Acetate) gently to the solid

to dissolve it completely.

Phlegmatization: If the solid does not dissolve readily, add a high-boiling solvent like dimethyl

phthalate to "wet" the solid and desensitize it.

Neutralization: Once in solution/slurry, follow the protocol in Scenario A.

Visualized Workflows
Diagram 1: Disposal Decision Matrix
This logic tree dictates the operational path based on the physical state of the CMP waste.
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Identify CMP Waste
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Caption: Decision matrix for handling Cyclobutane Malonoyl Peroxide waste. Note the critical

"No Scraping" rule for solids.

Diagram 2: Chemical Neutralization Mechanism
Understanding the redox chemistry ensures the user applies the correct stoichiometry.

Cyclobutane Malonoyl
Peroxide (R-O-O-R)
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(Electron Transfer)
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2 H⁺
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(Inert Organics)

2 Fe³⁺ (Brown)
(Oxidized Iron)
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Caption: The stoichiometry of quenching requires 2 moles of Iron(II) for every 1 mole of

peroxide bond. The color change from Green to Brown serves as a visual indicator of reaction

progress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. depts.washington.edu [depts.washington.edu]

2. epfl.ch [epfl.ch]

3. nouryon.com [nouryon.com]

4. Management of Peroxide-Forming Organic Solvents [ehs.lbl.gov]

5. depts.washington.edu [depts.washington.edu]

6. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]

7. Working Safely with Peroxides and Hydroperoxides in the Laboratory | Lab Manager
[labmanager.com]

8. ehs.uci.edu [ehs.uci.edu]

9. Peroxide-Forming Chemicals | Division of Research Safety | Illinois [drs.illinois.edu]

10. ehs.yale.edu [ehs.yale.edu]

11. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

12. ehs.tcu.edu [ehs.tcu.edu]

13. safety.fsu.edu [safety.fsu.edu]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.vanderbilt.edu/wehs/chem/peroxides.php
https://depts.washington.edu/eooptic/linkfiles/Peroxide%20Quenching.docx
https://ehs.utexas.edu/working-safely/chemical-safety/peroxide-forming-chemicals
https://www.epfl.ch/labs/lsci/wp-content/uploads/2018/09/peroxide.pdf
https://ehs.lbl.gov/service/chemical-lab-safety/management-of-peroxide-forming-organic-solvents/
https://www.labmanager.com/precautions-to-take-with-peroxide-forming-materials-19441
https://ehs.uci.edu/sop/secondary-banded/organic-peroxides-self-reactive-chemicals.docx
https://drs.illinois.edu/Page/SafetyLibrary/PeroxideFormingChemicals
https://ehs.yale.edu/sites/default/files/files/organic-peroxides-sop.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2016/05/UBCV-RMS-OHS-GDL-14-005-Handling-and-Removing-Peroxides.pdf
https://ehs.tcu.edu/chemical/docs/tcu-guidelines-peroxide-forming-chemicals.pdf
https://safety.fsu.edu/safety_manual/supporting_docs/Peroxides%20in%20depth%20discussion.pdf
https://www.americanchemistry.com/content/download/5324/file/Safety-and-Handling-of-Organic-Peroxides.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/87-peroxide
https://depts.washington.edu/eooptic/linkfiles/Peroxide%20Quenching.docx
https://www.epfl.ch/labs/lsci/wp-content/uploads/2018/09/peroxide.pdf
https://ehs.lbl.gov/service/chemical-lab-safety/management-of-peroxide-forming-organic-solvents/
https://riskmanagement.sites.olt.ubc.ca/files/2016/05/UBCV-RMS-OHS-GDL-14-005-Handling-and-Removing-Peroxides.pdf
https://doi.org/10.1016/S1074-9098(01)00247-7
https://www.benchchem.com/product/b1488090?utm_src=pdf-custom-synthesis#bc-rfq
https://depts.washington.edu/eooptic/linkfiles/Peroxide-Quenching.docx
https://www.epfl.ch/labs/lsci/wp-content/uploads/2018/09/peroxide.pdf
https://www.nouryon.com/globalassets/inriver/resources/brochure-safety-of-organic-peroxides-en_us.pdf
https://ehs.lbl.gov/service/chemical-lab-safety/management-of-peroxide-forming-organic-solvents/
https://depts.washington.edu/eooptic/linkfiles/Peroxide%20Quenching.docx
https://ehs.utexas.edu/working-safely/chemical-safety/peroxide-forming-chemicals
https://www.labmanager.com/precautions-to-take-with-peroxide-forming-materials-19441
https://www.labmanager.com/precautions-to-take-with-peroxide-forming-materials-19441
https://ehs.uci.edu/sop/secondary-banded/organic-peroxides-self-reactive-chemicals.docx
https://drs.illinois.edu/Page/SafetyLibrary/PeroxideFormingChemicals
https://ehs.yale.edu/sites/default/files/files/organic-peroxides-sop.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2016/05/UBCV-RMS-OHS-GDL-14-005-Handling-and-Removing-Peroxides.pdf
https://ehs.tcu.edu/chemical/docs/tcu-guidelines-peroxide-forming-chemicals.pdf
https://safety.fsu.edu/safety_manual/supporting_docs/Peroxides%20in%20depth%20discussion.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1488090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. americanchemistry.com [americanchemistry.com]

15. 8.7 Peroxide Forming Compounds | Environment, Health and Safety [ehs.cornell.edu]

To cite this document: BenchChem. [Operational Guide: Safe Handling and Disposal of
Cyclobutane Malonoyl Peroxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1488090/docs#operational-guide-safe-handling-and-
disposal-of-cyclobutane-malonoyl-peroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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